
Application Notes and Protocols: Preparing Rat
CGRP-(8-37) Solution for Injection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rat CGRP-(8-37)

Cat. No.: B612541 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rat Calcitonin Gene-Related Peptide-(8-37) (CGRP-(8-37)) is a truncated form of

the CGRP neuropeptide and functions as a highly selective and competitive antagonist of the

CGRP receptor.[1][2] It is a valuable tool in neuroscience and pharmacology research to

investigate the physiological and pathological roles of CGRP, particularly in pain, migraine, and

cardiovascular regulation.[1][3] CGRP-(8-37) exerts its antagonistic effect by binding to the

CGRP receptor complex, which is a heterodimer of the Calcitonin Receptor-Like Receptor

(CLR) and Receptor Activity Modifying Protein 1 (RAMP1), without initiating downstream

signaling.[3][4] This blockade prevents the binding of endogenous CGRP and the subsequent

activation of the Gαs-cAMP-PKA signaling pathway.[4]

These application notes provide detailed protocols for the preparation of Rat CGRP-(8-37)
solutions for in vivo and in vitro experimental use.
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Property Value

Molecular Weight ~3127.5 g/mol

Amino Acid Sequence

Val-Thr-His-Arg-Leu-Ala-Gly-Leu-Leu-Ser-Arg-

Ser-Gly-Gly-Val-Val-Lys-Asp-Asn-Phe-Val-Pro-

Thr-Asn-Val-Gly-Ser-Glu-Ala-Phe-NH2

Appearance White to off-white solid powder

Purity Typically ≥95% as determined by HPLC

Table 2: Solubility of Rat CGRP-(8-37)

Solvent Concentration Notes

Water Up to 25-50 mg/mL
Ultrasonic assistance may be

required.[1][5]

DMSO Up to 100 mg/mL
Use fresh, anhydrous DMSO.

[1]

Ethanol Insoluble
Not a recommended solvent.

[1]

1x PBS (pH 7.4)
Commonly used for in vivo

studies
Prepare fresh from powder.[6]

0.9% Saline
Commonly used for in vivo

studies

Use sterile, pyrogen-free

saline.[6][7][8]

Table 3: Storage and Stability
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Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C ~1 year
Store desiccated and

protected from light.[5]

-80°C ~2 years
Recommended for

long-term storage.[5]

Stock Solution -20°C ~1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

-80°C ~6 months

Recommended for

long-term storage of

solutions.[5]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a 1 mM stock solution of Rat CGRP-(8-37) in sterile

water.

Materials:

Rat CGRP-(8-37) lyophilized powder

Sterile, nuclease-free water

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Pre-equilibration: Allow the vial of lyophilized Rat CGRP-(8-37) to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation.

Calculation: Calculate the required volume of solvent. For a 1 mg vial of Rat CGRP-(8-37)
(MW ~3127.5 g/mol ), the volume of water needed to make a 1 mM solution is approximately

0.320 mL.[5]

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Reconstitution: Carefully add the calculated volume of sterile water to the vial.

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully

dissolve, sonicate the solution in an ultrasonic water bath for short intervals (1-2 minutes)

until the solution is clear.[5]

Aliquoting: Aliquot the stock solution into sterile, low-protein-binding microcentrifuge tubes in

volumes appropriate for single-use experiments to minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for up to 6 months.[5]

Protocol 2: Preparation of a Working Solution for In Vivo
Injection
This protocol describes the dilution of the stock solution to a final concentration for in vivo

administration using sterile 0.9% saline.

Materials:

1 mM Rat CGRP-(8-37) stock solution (from Protocol 1)

Sterile, pyrogen-free 0.9% saline solution

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Thawing: Thaw a single aliquot of the 1 mM stock solution on ice.

Calculation: Determine the final concentration and volume required for your experiment. For

example, to prepare 100 µL of a 100 µM working solution:

V1 (Stock) * C1 (Stock) = V2 (Final) * C2 (Final)

V1 * 1000 µM = 100 µL * 100 µM

V1 = 10 µL of the 1 mM stock solution.

The volume of diluent (0.9% saline) will be 100 µL - 10 µL = 90 µL.

Dilution: In a sterile microcentrifuge tube, add 90 µL of sterile 0.9% saline. Pipette 10 µL of

the thawed stock solution into the saline and mix gently by pipetting up and down.

Final Preparation: Keep the final working solution on ice until immediately before injection.[6]

For intrathecal or intracerebroventricular injections, the final dilution should be performed in

sterile artificial cerebrospinal fluid (aCSF).[5]

Table 4: Examples of Reported Dosages and Administration Routes for Rat CGRP-(8-37)
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Administration
Route

Dose Vehicle Species
Experimental
Model/Applicat
ion

Intrathecal 1 µg 1x PBS, Saline Mouse

Pain models

(e.g.,

hyperalgesic

priming,

neuropathic

pain).[6]

Intrathecal 5-10 nmol aCSF Rat

Nociceptive

withdrawal

response.[5][9]

Intravenous
3.2 x 10⁴ - 6.4 x

10⁴ pmol/L
Saline Rat

Blood pressure

regulation in

DOCA-salt

hypertension.[8]

Subcutaneous 960 nmol/kg Not specified Mouse

Capsaicin-

induced dermal

vasodilation.[10]

Intracisternal 15-30 µg Saline Rat

Inhibition of

gastric emptying.

[11]

Intra-ACC 0.1-1 nmol Saline Rat

Nociceptive

modulation in the

anterior cingulate

cortex.[7]

Visualizations
CGRP Signaling Pathway and Antagonism by CGRP-(8-
37)
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Caption: CGRP signaling pathway and its antagonism by CGRP-(8-37).

Experimental Workflow for In Vivo Administration
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Caption: Workflow for preparing and administering Rat CGRP-(8-37).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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